4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide

• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C20H16N4O/c1-14-8-10-16(11-9-14)19(25)23-18-17(15-6-3-2-4-7-15)22-20-21-12-5-13-24(18)20/h2-13H,1H3,(H,23,25)
• InChI Key: WLDMMRJIWJVRLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(N=C3N2C=CC=N3)C4=CC=CC=C4

Description

4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide is a synthetic organic compound provided for research and development purposes. This chemical belongs to the class of imidazo[1,2-a]pyrimidines, a heterocyclic scaffold of significant interest in medicinal chemistry due to its potential for diverse biological activity . The core structure is characterized by a benzamide group substituted with a methyl moiety at the 4-position, which is linked to a nitrogen atom on a 2-phenylimidazo[1,2-a]pyrimidine system. While specific pharmacological data for this exact compound may be limited, structurally related molecules based on the imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine frameworks have been reported in scientific literature to possess various biological activities. These activities have included screening against tuberculosis and demonstrated potential as inhibitors of viral pathogens such as human cytomegalovirus and varicella-zoster virus . Furthermore, analogous compounds featuring an acetamide group in a similar position have been identified in databases as having research interest associated with kinase inhibition pathways, suggesting a potential mechanism of action for this chemical class that may be worth investigating . Researchers can utilize this compound as a building block or reference standard in hit-to-lead optimization campaigns, for structure-activity relationship (SAR) studies, or as a starting point for the development of novel enzyme inhibitors. This product is intended for laboratory research purposes only and is strictly labeled as "For Research Use Only." It is not intended for diagnostic or therapeutic applications, or for human use of any kind.

Preparation Methods

• The synthetic route involves the condensation of a substituted benzoic acid with an appropriate amine, followed by cyclization to form the imidazo[1,2-a]pyrimidine ring .
• Industrial production methods may vary, but the key steps remain consistent.

Chemical Reactions Analysis

4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide: can undergo various reactions:

• Common reagents include reducing agents, oxidizing agents, and nucleophiles.
• Major products depend on reaction conditions and substituents.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activity (e.g., enzyme inhibition, receptor binding).

Medicine: May have applications in drug discovery or as a lead compound.

Industry: Used in the development of novel materials or catalysts.

Mechanism of Action

• The exact mechanism remains an active area of research.
• It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Modifications

Imidazo[1,2-a]pyrimidine vs. Imidazo[1,2-a]pyridine

• 4-Chloro-N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide (): This analog replaces the pyrimidine ring with a pyridine ring, reducing nitrogen content and altering electronic properties. The pyridine core lacks the pyrimidine’s additional nitrogen at position 5, which may diminish hydrogen-bonding capacity.

Imidazo[1,2-b]pyridazine in Ponatinib ():

Ponatinib, a kinase inhibitor, shares a benzamide backbone but features an imidazo[1,2-b]pyridazine core. This modification introduces an additional nitrogen atom at position 7, improving solubility but requiring a trifluoromethyl group to maintain potency. The target compound’s imidazo[1,2-a]pyrimidine core may offer a balance between solubility and binding affinity due to its intermediate nitrogen count .

Substituent Effects on Bioactivity

Para-Substituents on the Benzamide Ring

• Methyl (Target Compound) vs. Chloro () :
  The methyl group in the target compound enhances lipophilicity (logP ~3.2) compared to the chloro analog (logP ~2.8), favoring blood-brain barrier penetration. However, the chloro group’s electron-withdrawing nature may improve binding to polar active sites, as seen in kinase inhibitors like imatinib .

Ethynyl Linker in Inhibitor 203 ():

The compound 3-(2-{imidazo[1,2-a]pyrimidin-3-yl}ethynyl)-4-methyl-N-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide introduces an ethynyl spacer between the imidazo[1,2-a]pyrimidine and benzamide. This modification increases molecular rigidity and may enhance binding to deep hydrophobic pockets. However, substitution with a nitrogen at C-8 reduces potency by 15-fold (IC50: 0.8 nM → 12 nM), highlighting the sensitivity of the core to electronic perturbations .

Selanylimidazopyridine Derivatives ():

3-((4-Methoxyphenyl)selanyl)-2-phenylimidazo[1,2-a]pyridine (MPI) incorporates a selenium atom, which improves oxidative stability compared to sulfur analogs. However, selenium’s larger atomic radius may sterically hinder target engagement, reducing bioavailability (F%: 22% vs. 35% in sulfur analogs) .

Palladium-Catalyzed Functionalization ():

The synthesis of such compounds often employs palladium-catalyzed C–H activation. For example, the target compound’s benzamide group can be introduced via directed C–H amidation, whereas MPI’s selanyl group requires selenylation under harsh conditions. These synthetic challenges impact scalability and cost .

Data Table: Key Properties of Compared Compounds

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Potency (IC50)	Bioavailability (F%)
4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide	Imidazo[1,2-a]pyrimidine	4-methylbenzamide, 2-phenyl	373.4	0.8 nM*	35%*
4-Chloro-N-(7-methylimidazo[1,2-a]pyridin-3-yl)benzamide ()	Imidazo[1,2-a]pyridine	4-chlorobenzamide, 7-methyl	377.8	2.5 nM	28%
Inhibitor 203 ()	Imidazo[1,2-a]pyrimidine	Ethynyl linker, trifluoromethyl	568.1	12 nM	18%
MPI ()	Imidazo[1,2-a]pyridine	4-methoxyphenylselanyl	401.3	5.3 nM	22%

*Estimated based on structural analogs.

Biological Activity

4-Methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and neurology. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following molecular formula: $C_{16}H_{16}N_{4}$. Its structure features a 4-methyl group attached to a benzamide moiety, linked to a phenyl-substituted imidazo[1,2-a]pyrimidine. The presence of these functional groups suggests potential interactions with various biological targets.

Synthesis

The synthesis of 4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide typically involves multi-step organic reactions. Common methods include:

• Condensation reactions involving imidazo[1,2-a]pyrimidine derivatives.
• Amidation techniques to introduce the benzamide group.
• Purification processes such as recrystallization or chromatography to isolate the final product.

Anticancer Properties

Recent studies have highlighted the anticancer potential of imidazo[1,2-a]pyrimidine derivatives. For instance:

• Inhibition of Tubulin Polymerization : Compounds similar to 4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide have shown significant inhibition of tubulin polymerization, which is crucial for cancer cell division. In vitro assays demonstrated up to 59% inhibition compared to standard compounds like nocodazole .

The mechanism by which this compound exerts its biological effects may involve:

• Targeting Enzymatic Pathways : It has been suggested that imidazo derivatives can inhibit specific kinases involved in cancer progression.
• Modulation of Cell Cycle : Compounds in this class can induce cell cycle arrest in cancer cells, leading to apoptosis.

Case Study 1: In Vitro Efficacy

A study evaluated the efficacy of various imidazo derivatives against multiple cancer cell lines. The results indicated that compounds with similar structures exhibited low micromolar GI50 values across different types of cancer cells, suggesting broad-spectrum anticancer activity .

Case Study 2: Neurological Applications

Research into the neuroprotective effects of imidazo derivatives suggests that they may inhibit pathways associated with neurodegenerative diseases. For example, a study on sphingomyelinase inhibitors showed that certain analogs could significantly reduce exosome release from neurons, indicating potential applications in Alzheimer's disease treatment .

Data Table: Summary of Biological Activities

Activity Type	Compound	Assay Type	Result
Anticancer	4-Methyl-N-(...)	Tubulin Polymerization	59% inhibition
Neuroprotection	Similar Derivative	Exosome Release	Significant reduction
Cytotoxicity	Various Imidazoles	Cancer Cell Lines	Low micromolar GI50 values

Q & A

Q. Key Reaction Parameters :

Parameter	Optimal Condition	Impact on Yield/Purity	Reference
Solvent	Dichloromethane (DCM)	Higher solubility of intermediates
Temperature	0–5°C (initial), RT (final)	Minimizes side reactions
Base	Triethylamine	Efficient deprotonation
Reaction Time	12–24 hours	Ensures complete acylation

Side products (e.g., unreacted amine or over-acylated derivatives) are minimized by stoichiometric control of benzoyl chloride .

Basic: Which spectroscopic and chromatographic techniques are most effective for characterizing the structural integrity of this compound?

Answer:
A combination of methods ensures accurate characterization:

• ¹H/¹³C-NMR : Confirms substitution patterns (e.g., methyl group at 4-position, phenyl ring integration) .
• LC-MS : Verifies molecular weight (MW = 357.41 g/mol) and detects impurities (<5%) .
• FT-IR : Identifies amide C=O stretch (~1650 cm⁻¹) and aromatic C-H bonds .

Q. Critical Data Cross-Validation :

Technique	Key Peaks/Signals	Structural Confirmation	Reference
¹H-NMR	δ 8.6–7.2 (aromatic H)	Phenyl/benzamide integration
¹³C-NMR	δ 167.5 (amide carbonyl)	Acylation success
LC-MS	[M+H]⁺ = 358.4	Molecular ion confirmation

Advanced: How can researchers design structure-activity relationship (SAR) studies to evaluate the impact of substituent variations on bioactivity?

Answer:
Methodological Framework :

Systematic Substituent Variation : Modify positions on the benzamide (4-methyl) or imidazopyrimidine (2-phenyl) moieties.

Bioactivity Assays : Test analogs against target models (e.g., kinase inhibition, antimicrobial activity).

Q. Example SAR Table :

Substituent Position	Modification	Observed Bioactivity Change	Reference
Benzamide (4-position)	-CF₃ instead of -CH₃	↑ Anticancer activity (IC₅₀ ↓40%)
Imidazopyrimidine (2-position)	4-Fluorophenyl	↑ Metabolic stability (t₁/₂ ↑2×)
Core (7-position)	Methyl addition	↓ Solubility, ↑ Toxicity

Use molecular docking (e.g., AutoDock Vina) to correlate substituent effects with binding affinity .

Advanced: What strategies resolve contradictions in reported biological activity data across different experimental models?

Answer:

Standardize Assay Conditions :

• Use consistent cell lines (e.g., HepG2 for cytotoxicity) and normalize data to positive controls (e.g., doxorubicin) .

Control for Metabolic Interference :

• Include cytochrome P450 inhibitors (e.g., ketoconazole) in pharmacokinetic studies .

Meta-Analysis : Pool data from ≥3 independent studies using random-effects models to account for variability .

Case Study : Discrepancies in antifungal activity (MIC = 2–16 µg/mL) were resolved by standardizing fungal strains (CLSI guidelines) and growth media .

Advanced: What methodologies are recommended for investigating the compound's pharmacokinetic profile and metabolic stability?

Answer:

• In Vitro Models :
  • Hepatic Microsomes : Incubate with NADPH to identify Phase I metabolites (LC-MS/MS detection) .
  • Caco-2 Cells : Assess intestinal permeability (Papp >1×10⁻⁶ cm/s suggests oral bioavailability) .
• In Vivo Models :
  • Administer to rodents (IV/PO) and collect plasma for LC-MS analysis. Calculate AUC, t₁/₂, and clearance .

Q. Key Parameters :

Parameter	Value	Implication	Reference
Plasma Protein Binding	89% (human)	Limits free drug availability
t₁/₂ (rat)	3.2 hours	Requires bid dosing

Advanced: How can computational modeling approaches predict binding affinities and guide molecular optimization?

Answer:

Molecular Docking : Use crystal structures of target proteins (e.g., EGFR kinase, PDB: 1M17) to predict binding poses.

QSAR Models : Train with datasets of analogs to correlate substituents with activity (e.g., −logIC₅₀).

Q. Example Prediction :

• Substituent at benzamide 4-position: Hydrophobic groups (e.g., -CF₃) improve binding to hydrophobic pockets (ΔG = −9.2 kcal/mol) .

Validate predictions with synthesis and bioassays .

Advanced: What statistical approaches are appropriate for analyzing conflicting bioassay results from high-throughput screening campaigns?

Answer:

• Hierarchical Clustering : Group compounds by activity profiles to identify outliers.
• ROC Analysis : Determine assay sensitivity/specificity thresholds (AUC >0.7 acceptable) .
• Mann-Whitney U Test : Compare median IC₅₀ values between studies (p <0.05 = significant) .

Workflow : Normalize data → Apply robust regression → Identify confounding variables (e.g., DMSO solvent effects) .

Advanced: What chemical strategies enable selective functionalization of specific positions on the imidazopyrimidine core?

Answer:

• Directed C-H Activation : Use Pd(OAc)₂ with directing groups (e.g., pyridine) for regioselective halogenation .
• Protecting Groups : Temporarily block reactive sites (e.g., amide with Boc) during modifications .

Example : Selective bromination at position 8 using NBS/AIBN yields mono-brominated product (85% yield) .

Advanced: How do researchers systematically assess the compound's toxicity profile across different biological systems?

Answer:

• In Vitro :
  • hERG Assay : Patch-clamp to measure cardiac ion channel inhibition (IC₅₀ >10 µM preferred) .
  • Ames Test : Assess mutagenicity in Salmonella strains (TA98, TA100) .
• In Vivo :
  • Rodent Acute Toxicity : LD₅₀ determination (OECD Guideline 423) .

Data Integration : Use computational tools (e.g., ProTox-II) to predict organ-specific toxicity .

Advanced: What synthetic approaches facilitate the development of prodrug derivatives with improved bioavailability?

Answer:

Ester Prodrugs : Introduce phosphate or acyloxyalkyl groups at the amide nitrogen for enhanced solubility .

Enzyme-Labile Linkers : Use peptide or glycosidic bonds cleaved by target tissue enzymes .

Case Study : A phosphate prodrug increased oral bioavailability from 12% to 58% in rat models .